2-Methyl-5-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-1,3,4-thiadiazole

• IUPAC Name: 2-methyl-5-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-1,3,4-thiadiazole
• InChI: InChI=1S/C15H20N4OS/c1-11-9-14(3-6-16-11)20-10-13-4-7-19(8-5-13)15-18-17-12(2)21-15/h3,6,9,13H,4-5,7-8,10H2,1-2H3
• InChI Key: FYCDTCIMLMAYQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=C1)OCC2CCN(CC2)C3=NN=C(S3)C
• Molecular Formula: C15H20N4OS
• Molecular Weight: 304.4 g/mol

Description

2-Methyl-5-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-1,3,4-thiadiazole is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a member of the thiadiazole family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 2-Methyl-5-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-1,3,4-thiadiazole is not fully understood. It is believed to act by inhibiting key enzymes involved in cellular metabolism and signaling pathways. It may also interact with cellular membranes and disrupt their function.
Biochemical and Physiological Effects:
Studies have shown that 2-Methyl-5-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-1,3,4-thiadiazole has a range of biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, while leaving healthy cells relatively unaffected. It has also been shown to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Methyl-5-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-1,3,4-thiadiazole in lab experiments is its specificity for certain cellular targets. This can make it a useful tool for studying specific biological processes. However, its potential toxicity and limited solubility in aqueous solutions can be a limitation in some experiments.

Future Directions

There are several potential future directions for research on 2-Methyl-5-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-1,3,4-thiadiazole. One area of interest is its potential use in combination with other anticancer agents to enhance their effectiveness. Another area of research could focus on developing more efficient synthesis methods for this compound. Additionally, further studies are needed to fully understand its mechanism of action and potential therapeutic applications in various diseases.

Synthesis Methods

The synthesis of 2-Methyl-5-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-1,3,4-thiadiazole can be achieved through a multi-step process. The first step involves the reaction of 2-methyl-4-nitropyridine with sodium methoxide to form the corresponding methoxy derivative. This intermediate is then reacted with 4-(chloromethyl)piperidine to form the desired compound.

Scientific Research Applications

2-Methyl-5-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]-1,3,4-thiadiazole has been studied for its potential therapeutic applications in a variety of fields. It has been shown to have antimicrobial activity against a range of bacterial and fungal pathogens. It has also been investigated for its potential use as an anticancer agent, with promising results in preclinical studies.